Cas no 52851-21-5 (2-(Ethoxycarbonyl)cyclopentane-1-carboxylate)
52851-21-5 structure
Product Name:2-(Ethoxycarbonyl)cyclopentane-1-carboxylate
CAS No:52851-21-5
MF:C9H13O4
MW:185.197123289108
CID:2830477
PubChem ID:71442026
Update Time:2025-04-21
2-(Ethoxycarbonyl)cyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclopentanedicarboxylic acid, monoethyl ester
- 2-(Ethoxycarbonyl)cyclopentane-1-carboxylate
- DTXSID70850933
- 52851-21-5
-
- Inchi: 1S/C9H14O4/c1-2-13-9(12)7-5-3-4-6(7)8(10)11/h6-7H,2-5H2,1H3,(H,10,11)/p-1
- InChI Key: OHAPEVKFVDOBEK-UHFFFAOYSA-M
- SMILES: O(CC)C(C1CCCC1C(=O)[O-])=O
Computed Properties
- Exact Mass: 185.08138389Da
- Monoisotopic Mass: 185.08138389Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66.4Ų
2-(Ethoxycarbonyl)cyclopentane-1-carboxylate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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